Cas no 3141-93-3 (Benzyl 3,4-dimethoxyphenyl ketone)

• Product Name: Benzyl 3,4-dimethoxyphenyl ketone
• CAS No: 3141-93-3
• Molecular Formula: C₁₆H₁₆O₃
• Molecular Weight: 256.29644
• MDL: MFCD00219086
• CID: 303998
• PubChem ID: 678663

Benzyl 3,4-dimethoxyphenyl ketone Properties

Names and Identifiers

• Benzyl 3,4-dimethoxyphenyl ketone
• 1-(3,4-Dimethoxyphenyl)-2-phenyl-1-ethanone
• 1-(3,4-dimethoxyphenyl)-2-phenylethanone
• 3',4'-DIMETHOXY-2-PHENYLACETOPHENONE
• Ethanone,1-(3,4-dimethoxyphenyl)-2-phenyl-
• 3,4-Dimethoxy-2-phenylacetophenone
• 4',5'-dimethoxydeoxybenzoin
• SMR000230287
• FT-0600544
• Maybridge3_003079
• SCHEMBL1515747
• Oprea1_344944
• BDBM46477
• PCHUBNOSEWYQAT-UHFFFAOYSA-N
• BRD-K58028664-001-07-9
• A820843
• F31372
• cid_678663
• 3',4'-Dimethoxy-2-phenylacetophenone
• CS-0314927
• HMS1439L21
• MLS000699529
• HMS2535E08
• 3141-93-3
• DTXSID10350422
• IDI1_014466
• 3,4-dimethoxydesoxybenzoin
• AKOS004117477
• WS-02481
• SR-01000632362-1
• 1-(3,4-dimethoxyphenyl)-2-phenyl-ethanone
• CHEMBL1301266
• AQ-917/41718245
• CCG-42356
• DB-006283

• MDL： MFCD00219086
• InChIKey： PCHUBNOSEWYQAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O3/c1-18-15-9-8-13(11-16(15)19-2)14(17)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
• SMILES： COC1=C(C=C(C=C1)C(=O)CC2=CC=CC=C2)OC

Computed Properties

• Exact Mass: 256.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 256.109944368g/mol
• Heavy Atom Count: 19
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 3.12920
• PSA: 35.53000
• Melting Point: 87 °C

Benzyl 3,4-dimethoxyphenyl ketone Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Benzyl 3,4-dimethoxyphenyl ketone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%